molecular formula C21H26N2O3 B278470 N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide

Cat. No. B278470
M. Wt: 354.4 g/mol
InChI Key: LADWMSRGGFMXRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide (PPB) is a chemical compound that has been extensively studied in scientific research. It is a small molecule that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has been shown to inhibit TRPV1 activity by binding to a specific site on the channel. This binding prevents the channel from opening in response to stimuli such as heat or capsaicin, which reduces the influx of calcium ions into cells and decreases the release of neurotransmitters. N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has also been shown to inhibit Kv1.3 channels by binding to the channel pore and blocking ion flow. The exact mechanism of N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide's action on lipid rafts is still under investigation.
Biochemical and Physiological Effects:
N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has been shown to have a range of biochemical and physiological effects. Inhibition of TRPV1 activity by N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has been shown to reduce pain signaling, decrease inflammation, and regulate body temperature. Inhibition of Kv1.3 channels by N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has been shown to reduce T cell activation and proliferation, which may have implications for the treatment of autoimmune diseases. N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide's effects on lipid rafts are less well understood but may be related to changes in cell signaling and membrane trafficking.

Advantages and Limitations for Lab Experiments

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide's primary advantage for lab experiments is its specificity for TRPV1 and Kv1.3 channels, which allows researchers to investigate the role of these channels in various biological processes. N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide's small size and ease of synthesis also make it a useful tool for investigating the structure-activity relationships of other compounds. However, N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide's effects on lipid rafts are less well understood, and its use in vivo may be limited by its poor solubility and bioavailability.

Future Directions

There are many potential future directions for research on N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide. One area of interest is the development of more potent and selective TRPV1 and Kv1.3 channel inhibitors based on the structure of N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide. Another area of interest is the investigation of N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide's effects on other ion channels and membrane proteins. Finally, further research is needed to fully understand the role of lipid rafts in cell signaling and to determine the potential therapeutic applications of N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide in this area.

Synthesis Methods

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-propoxybenzoic acid with N-(3-aminophenyl)pentanamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide.

Scientific Research Applications

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has been used in a wide range of scientific research applications. One of its primary uses is as a tool for investigating the role of the transient receptor potential vanilloid 1 (TRPV1) channel in various biological processes. N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has been shown to inhibit TRPV1 activity, which has led to its use in studies on pain signaling, thermoregulation, and inflammation. N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide has also been used in studies on the regulation of ion channels, such as the voltage-gated potassium channel Kv1.3, and in investigations of the role of lipid rafts in cell signaling.

properties

Product Name

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide

Molecular Formula

C21H26N2O3

Molecular Weight

354.4 g/mol

IUPAC Name

N-[3-(pentanoylamino)phenyl]-4-propoxybenzamide

InChI

InChI=1S/C21H26N2O3/c1-3-5-9-20(24)22-17-7-6-8-18(15-17)23-21(25)16-10-12-19(13-11-16)26-14-4-2/h6-8,10-13,15H,3-5,9,14H2,1-2H3,(H,22,24)(H,23,25)

InChI Key

LADWMSRGGFMXRE-UHFFFAOYSA-N

SMILES

CCCCC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)OCCC

Canonical SMILES

CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)OCCC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.